Cas no 120796-62-5 (Benzene, iodobis(trifluoromethyl)-)

• Product Name: Benzene, iodobis(trifluoromethyl)-
• CAS No: 120796-62-5
• MF: C₈H₃F₆I
• MW: 340.0043156147
• CID: 1211591
• PubChem ID: 22461759
• Update Time: 2025-04-20

Benzene, iodobis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, iodobis(trifluoromethyl)-
• 1-iodo-2,3-bis(trifluoromethyl)benzene
• INLWIYZJIFGOTQ-UHFFFAOYSA-N
• 120796-62-5
• SCHEMBL6992159
• DTXSID50625787

• Inchi： 1S/C8H3F6I/c9-7(10,11)4-2-1-3-5(15)6(4)8(12,13)14/h1-3H
• InChI Key： INLWIYZJIFGOTQ-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(C(F)(F)F)=C1C(F)(F)F

Computed Properties

• Exact Mass: 339.91837g/mol
• Monoisotopic Mass: 339.91837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes